Cas no 66033-79-2 (3-Ethyl-6-methylbenzo[d]isoxazole)

• Product Name: 3-Ethyl-6-methylbenzo[d]isoxazole
• CAS No: 66033-79-2
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• CID: 963015
• Update Time: 2023-08-02

3-Ethyl-6-methylbenzo[d]isoxazole Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisoxazole,3-ethyl-6-methyl-(9CI)
• 3-ethyl-6-methylbenzo[d]isoxazole
• 3-Ethyl-6-methylbenzo[d]isoxazole

• Inchi： 1S/C10H11NO/c1-3-9-8-5-4-7(2)6-10(8)12-11-9/h4-6H,3H2,1-2H3
• InChI Key： ZTZPAVFAOIUUTB-UHFFFAOYSA-N
• SMILES： O1C2C=C(C)C=CC=2C(CC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• XLogP3: 2.9
• Topological Polar Surface Area: 26